tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride
Overview
Description
Tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride (TBAMCH) is a synthetic, organic compound that is used in a variety of scientific research applications. TBAMCH is a cyclic tertiary amine that is composed of a tert-butyl group, an amino group, and a carboxylate group. This compound is soluble in a variety of organic solvents and is a useful reagent for organic synthesis. TBAMCH is also known to be a useful biochemical and physiological agent due to its ability to interact with a variety of biological molecules.
Scientific Research Applications
Tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride is used in a variety of scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and as a model compound for drug discovery. This compound has also been used as a substrate for the synthesis of a variety of organic compounds.
Mechanism of Action
Tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride is known to interact with a variety of biological molecules. It can act as a substrate for enzymes, bind to proteins, and interact with other molecules in the cell. This compound is also known to interact with lipids, which can alter their structure and function.
Biochemical and Physiological Effects
This compound is known to have a variety of biochemical and physiological effects. It can interact with enzymes and proteins, altering their function. It can also interact with lipids, altering their structure and function. Additionally, this compound is known to inhibit the activity of certain enzymes, which can lead to changes in the biochemical pathways of the cell.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride is a useful reagent for organic synthesis, making it a useful tool for laboratory experiments. It is also relatively stable, making it easy to store and handle. However, this compound can be toxic in high concentrations, so it must be handled with caution.
Future Directions
The future of tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride is promising. It can be used in a variety of scientific research applications, including drug discovery and enzyme inhibition. Additionally, its ability to interact with a variety of biological molecules makes it a useful tool for studying protein-protein interactions. Additionally, this compound can be used as a model compound for studying the structure and function of lipids. Finally, this compound can be used in the synthesis of a variety of organic compounds, making it a useful tool for organic synthesis.
Synthesis Methods
Tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride is typically synthesized through a multi-step process. The first step involves reacting an aryl halide with a Grignard reagent to form an arylmethylmagnesium halide. This intermediate is then reacted with an alkyl halide to form an arylalkylmagnesium halide. This intermediate is then reacted with an amine to form the desired this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-amino-4-methylcyclohexane-1-carboxylate hydrochloride involves the protection of the carboxylic acid group, followed by the introduction of the amino group and subsequent deprotection. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "tert-butyl cyclohexane-1-carboxylate", "methylamine", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reaction with tert-butyl chloroformate in the presence of triethylamine and diethyl ether.", "Step 2: Introduction of the amino group by reaction with methylamine in the presence of sodium bicarbonate and diethyl ether.", "Step 3: Deprotection of the tert-butyl group by reaction with hydrochloric acid in the presence of diethyl ether.", "Step 4: Formation of the hydrochloride salt by reaction with hydrochloric acid and sodium chloride." ] } | |
CAS RN |
2613385-38-7 |
Molecular Formula |
C12H24ClNO2 |
Molecular Weight |
249.8 |
Purity |
95 |
Origin of Product |
United States |
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